Iso Fluconazole

Specification

• CAS No.: 89429-59-4
• Molecular Formula: C13H12F2N6O
• Molecular Weight: 306.27 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-yl)-3-(1,2,4-triazol-4-yl)propan-2-ol
• Standard InChI: InChI=1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-17-18-9-20)5-21-7-16-6-19-21/h1-3,6-9,22H,4-5H2
• Standard InChI Key: SAXXZPKHUDPGQQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NN=C2)(CN3C=NC=N3)O
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NN=C2)(CN3C=NC=N3)O
• Appearance: White to Off-White Solid

Introduction

Chemical Properties and Structure

Molecular Composition and Physical Characteristics

Iso Fluconazole possesses a defined molecular formula of C13H12F2N6O with a precise molecular weight of 306.2708 daltons. As a solid compound at room temperature, it shares some structural similarities with Fluconazole but with critical differences in the arrangement of functional groups. The compound exhibits a racemic stereochemistry, meaning it contains equal amounts of both enantiomers of the molecule. This racemic nature is reflected in its optical activity designation of (+/-), indicating the presence of both dextrorotatory and levorotatory forms in equal proportions.

Structural Features and Representation

The chemical name of Iso Fluconazole, (2RS)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-(4H-1,2,4-triazol-4-yl)propan-2-ol, provides insight into its structural composition. The molecule features a central propan-2-ol backbone to which are attached a 2,4-difluorophenyl group and two triazole rings in specific positions. This arrangement differs from Fluconazole in the positioning of one of the triazole rings, which accounts for its classification as an impurity rather than simply another form of the same compound.

For computational and database purposes, Iso Fluconazole can be represented using standardized chemical notation systems. Its SMILES (Simplified Molecular Input Line Entry System) notation is OC(CN1C=NN=C1)(CN2C=NC=N2)C3=CC=C(F)C=C3F, which encodes the structural information in a linear text format. The InChI (International Chemical Identifier) representation provides an even more detailed structural description with the InChIKey SAXXZPKHUDPGQQ-UHFFFAOYSA-N serving as a condensed reference code for database identification.

Comparative Structure with Fluconazole

While sharing considerable structural similarity with Fluconazole, Iso Fluconazole differs in the specific attachment point of one of the triazole rings. Fluconazole itself is designated chemically as 2,4-difluoro-α,α1-bis(1H-1,2,4-triazol-1-ylmethyl) benzyl alcohol. The key distinction in Iso Fluconazole is that one triazole ring is attached at the 4-position rather than the 1-position, creating a 4H-1,2,4-triazol-4-yl group instead of a 1H-1,2,4-triazol-1-yl group at that position. This subtle structural difference is sufficient to alter the compound's properties and pharmaceutical behavior, leading to its classification as an impurity that requires monitoring in Fluconazole formulations.

Standard testing protocols specify the preparation of reference solutions containing known quantities of Iso Fluconazole to establish calibration curves for quantitative analysis. The chromatographic conditions, including mobile phase composition, flow rate, column specifications, and detection wavelength, are carefully standardized to ensure consistent and reliable results across different testing laboratories.

Research Applications and Studies

Historical Research Context

Research on Iso Fluconazole has been documented in the scientific literature since at least the 1980s, with significant contributions from Rogers et al. in their 1986 publication in Antimicrobial Agents and Chemotherapy. This early work helped establish fundamental knowledge about the compound and its relationship to Fluconazole. Further developments were made by Itoh et al. in their 2000 publication in Chemical and Pharmaceutical Bulletin, which likely expanded the analytical methodologies for detecting and characterizing this impurity.

These foundational studies have played a crucial role in developing the current understanding of Iso Fluconazole's properties, behavior, and significance in pharmaceutical quality control. They represent important milestones in the evolution of analytical approaches to monitoring impurities in antifungal medications.

Analytical Chemistry Applications